Cas no 1384427-24-0 (3-chloro-5,6-diethylpyridazine-4-carbonitrile)
3-chloro-5,6-diethylpyridazine-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-5,6-diethylpyridazine-4-carbonitrile
- 4-Pyridazinecarbonitrile, 3-chloro-5,6-diethyl-
-
- Inchi: 1S/C9H10ClN3/c1-3-6-7(5-11)9(10)13-12-8(6)4-2/h3-4H2,1-2H3
- InChI Key: OIBTWUFVGWOCDY-UHFFFAOYSA-N
- SMILES: C1(Cl)=NN=C(CC)C(CC)=C1C#N
3-chloro-5,6-diethylpyridazine-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T776085-10mg |
3-chloro-5,6-diethylpyridazine-4-carbonitrile |
1384427-24-0 | 10mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T776085-50mg |
3-chloro-5,6-diethylpyridazine-4-carbonitrile |
1384427-24-0 | 50mg |
$ 230.00 | 2022-06-02 | ||
| TRC | T776085-100mg |
3-chloro-5,6-diethylpyridazine-4-carbonitrile |
1384427-24-0 | 100mg |
$ 340.00 | 2022-06-02 | ||
| Chemenu | CM407195-250mg |
3-chloro-5,6-diethylpyridazine-4-carbonitrile |
1384427-24-0 | 95%+ | 250mg |
$460 | 2023-03-27 | |
| Chemenu | CM407195-500mg |
3-chloro-5,6-diethylpyridazine-4-carbonitrile |
1384427-24-0 | 95%+ | 500mg |
$709 | 2023-03-27 | |
| Chemenu | CM407195-1g |
3-chloro-5,6-diethylpyridazine-4-carbonitrile |
1384427-24-0 | 95%+ | 1g |
$901 | 2023-03-27 | |
| Enamine | EN300-106075-0.05g |
3-chloro-5,6-diethylpyridazine-4-carbonitrile |
1384427-24-0 | 95% | 0.05g |
$209.0 | 2023-10-28 | |
| Enamine | EN300-106075-0.1g |
3-chloro-5,6-diethylpyridazine-4-carbonitrile |
1384427-24-0 | 95% | 0.1g |
$312.0 | 2023-10-28 | |
| Enamine | EN300-106075-0.25g |
3-chloro-5,6-diethylpyridazine-4-carbonitrile |
1384427-24-0 | 95% | 0.25g |
$444.0 | 2023-10-28 | |
| Enamine | EN300-106075-0.5g |
3-chloro-5,6-diethylpyridazine-4-carbonitrile |
1384427-24-0 | 95% | 0.5g |
$702.0 | 2023-10-28 |
3-chloro-5,6-diethylpyridazine-4-carbonitrile Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 3-chloro-5,6-diethylpyridazine-4-carbonitrile
Introduction to 3-chloro-5,6-diethylpyridazine-4-carbonitrile (CAS No. 1384427-24-0)
3-chloro-5,6-diethylpyridazine-4-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1384427-24-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the pyridazine class, characterized by a six-membered ring containing two nitrogen atoms. The presence of both chloro and nitrile functional groups, along with ethyl substituents at the 5 and 6 positions, endows this molecule with unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug discovery.
The structural features of 3-chloro-5,6-diethylpyridazine-4-carbonitrile contribute to its reactivity and potential biological activity. The chloro group at the 3-position serves as a versatile handle for further functionalization, enabling the construction of more complex molecular architectures. Meanwhile, the nitrile group at the 4-position can participate in various chemical transformations, including hydrolysis to form carboxylic acids or reduction to amides. These properties make it a promising candidate for exploring novel therapeutic agents.
In recent years, there has been growing interest in pyridazine derivatives due to their diverse biological activities. Studies have demonstrated that pyridazine-based compounds exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The ethyl substituents in 3-chloro-5,6-diethylpyridazine-4-carbonitrile may influence its binding affinity to biological targets, potentially enhancing its efficacy as a lead compound in drug development.
One of the most compelling aspects of 3-chloro-5,6-diethylpyridazine-4-carbonitrile is its potential as a building block for designing new drugs. Researchers have leveraged similar pyridazine scaffolds to develop molecules with improved pharmacokinetic profiles and reduced toxicity. For instance, recent studies have shown that pyridazine derivatives can modulate enzyme activity by binding to specific pockets on the enzyme surface. This high degree of specificity is crucial for developing drugs that target disease-causing pathways without affecting healthy cells.
The synthesis of 3-chloro-5,6-diethylpyridazine-4-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazine derivatives and diketones or ketones under controlled conditions. The introduction of the chloro and nitrile groups typically occurs through halogenation or cyanation reactions, respectively. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce additional functional groups or modify existing ones.
The role of computational chemistry in studying 3-chloro-5,6-diethylpyridazine-4-carbonitrile cannot be overstated. Molecular modeling techniques allow researchers to predict the three-dimensional structure of this compound and simulate its interactions with biological targets. These simulations can provide insights into how the molecule binds to enzymes or receptors, helping to guide the design of more effective drugs. Additionally, computational methods can help identify potential side effects or toxicities before experimental testing begins.
Current research efforts are focused on expanding the chemical space explored by 3-chloro-5,6-diethylpyridazine-4-carbonitrile derivatives. By systematically varying substituents such as halogens or alkyl groups, scientists aim to uncover new biological activities or enhance existing ones. For example, replacing one ethyl group with a different alkyl or aryl moiety might alter the compound's solubility or metabolic stability without significantly affecting its potency.
The pharmaceutical industry has taken notice of the potential applications of 3-chloro-5,6-diethylpyridazine-4-carbonitrile and related compounds. Several companies are currently conducting preclinical studies to evaluate their suitability for treating various diseases. These studies involve assessing toxicity, pharmacokinetics, and pharmacodynamics in animal models before moving on to human trials. The results from these studies will determine whether these compounds progress into clinical development pipelines.
In conclusion,3-chloro-5,6-diethylpyridazine-4-carbonitrile (CAS No. 1384427-24-0) represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological activities. Its versatility as an intermediate for drug discovery makes it an invaluable tool for researchers seeking new therapeutic agents against a wide range of diseases.
1384427-24-0 (3-chloro-5,6-diethylpyridazine-4-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)